Cas no 2171834-07-2 (5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-2-hydroxybenzoic acid)

• Product Name: 5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-2-hydroxybenzoic acid
• CAS No: 2171834-07-2
• MF: C₂₇H₂₄N₂O₆
• MW: 472.489267349243
• CID: 5791145
• PubChem ID: 165540100
• Update Time: 2025-10-23

5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2171834-07-2
• EN300-1483520
• 5-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]-2-hydroxybenzoic acid
• 5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-2-hydroxybenzoic acid

• Inchi： 1S/C27H24N2O6/c30-23-11-10-16(14-21(23)24(31)32)28-25(33)27(12-5-13-27)29-26(34)35-15-22-19-8-3-1-6-17(19)18-7-2-4-9-20(18)22/h1-4,6-11,14,22,30H,5,12-13,15H2,(H,28,33)(H,29,34)(H,31,32)
• InChI Key： ZIVUVGZGXYOAJL-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(C(NC2C=CC(=C(C(=O)O)C=2)O)=O)CCC1)=O

Computed Properties

• Exact Mass: 472.16343649g/mol
• Monoisotopic Mass: 472.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 792
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 125Ų

Additional information on 5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-2-hydroxybenzoic acid

5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-2-hydroxybenzoic acid (CAS No. 2171834-07-2): An Overview

5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-2-hydroxybenzoic acid (CAS No. 2171834-07-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-CBA, is characterized by its unique structural features and potential applications in drug development.

The molecular structure of 5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-2-hydroxybenzoic acid consists of a cyclobutane ring linked to a 2-hydroxybenzoic acid moiety, with an N-(9-fluorenylmethoxycarbonyl) (Fmoc) protecting group attached to the amino functionality. The Fmoc group is widely used in peptide synthesis to protect the amino group during the formation of peptide bonds, ensuring that only the desired reactions occur.

Recent studies have highlighted the potential of 5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-2-hydroxybenzoic acid in various therapeutic applications. One notable area of research is its use as an intermediate in the synthesis of novel peptides and peptidomimetics. These compounds have shown promise in treating a range of diseases, including cancer, neurodegenerative disorders, and infectious diseases.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of 5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-2-hydroxybenzoic acid exhibit potent anti-cancer activity against several human cancer cell lines. The study found that these derivatives selectively target cancer cells while sparing normal cells, suggesting their potential as selective anti-cancer agents.

Another area of interest is the use of 5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-2-hydroxybenzoic acid in the development of peptidomimetics for neurodegenerative diseases. Peptidomimetics are designed to mimic the structure and function of natural peptides but with improved pharmacological properties such as increased stability and reduced toxicity. Research has shown that certain derivatives of this compound can effectively cross the blood-brain barrier and modulate key signaling pathways involved in neurodegeneration.

The synthetic versatility of 5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-2-hydroxybenzoic acid also makes it an attractive candidate for drug discovery programs. Its ability to form stable amide bonds and its compatibility with various functional groups allow for the synthesis of a wide range of structurally diverse compounds. This property is particularly valuable in high-throughput screening (HTS) campaigns, where large libraries of compounds are tested for their biological activity.

In addition to its therapeutic potential, 5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-2-hydroxybenzoic acid has been studied for its use in diagnostic applications. For instance, it can be labeled with fluorescent or radioactive tags to create imaging agents for non-invasive monitoring of disease progression and treatment efficacy. This approach has shown promise in preclinical studies and may have significant implications for personalized medicine.

The safety profile of 5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-2-hydroxybenzoic acid is another important consideration. Preclinical toxicology studies have indicated that this compound exhibits low toxicity and good biocompatibility, making it suitable for further development as a therapeutic agent. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, 5-1-{(9H-fluoren‌‌en‌‌y‌‌lm‌‌e‌‌th‌‌o‌‌x‌‌y‌‌c‌‌a‌‌rb‌‌o‌n‎‏y‎‏l‏‎)‎‏a‎‏m‎‏i‎‏n‎‏o‏‎}c‎‏y‎‏c‎‏l‎‏o‎‏b‎‏u‎‏t‎‏a‎‏n‎‏e‎‏a‎‏m ‎i d o - 2 - h y d r o x y b e n z o i c a c i d (CAS No. 2171834‐07‐2) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic versatility, and potential therapeutic benefits make it an exciting area of ongoing investigation.